Cas no 268557-42-2 (Ethanone,2,2,2-trifluoro-1-(3-propylphenyl)-)
268557-42-2 structure
Product Name:Ethanone,2,2,2-trifluoro-1-(3-propylphenyl)-
CAS No:268557-42-2
MF:C11H11F3O
MW:216.199653863907
CID:247918
PubChem ID:45081134
Update Time:2025-04-19
Ethanone,2,2,2-trifluoro-1-(3-propylphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Ethanone,2,2,2-trifluoro-1-(3-propylphenyl)-
- Ethanone, 2,2,2-trifluoro-1-(3-propylphenyl)- (9CI)
- 2,2,2-trifluoro-1-(3-propylphenyl)ethanone
- DTXSID00664383
- 2,2,2-Trifluoro-1-(3-propylphenyl)ethan-1-one
- 268557-42-2
-
- Inchi: 1S/C11H11F3O/c1-2-4-8-5-3-6-9(7-8)10(15)11(12,13)14/h3,5-7H,2,4H2,1H3
- InChI Key: YKFSKJSZKRAHKJ-UHFFFAOYSA-N
- SMILES: FC(C(C1=CC=CC(=C1)CCC)=O)(F)F
Computed Properties
- Exact Mass: 216.07623
- Monoisotopic Mass: 216.07619946g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 222
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
Ethanone,2,2,2-trifluoro-1-(3-propylphenyl)- Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
268557-42-2 (Ethanone,2,2,2-trifluoro-1-(3-propylphenyl)-) Related Products
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